Cas no 1166820-07-0 (tert-butyl 6,6-difluoro-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 6,6-difluoro-1,4-diazepane-1-carboxylate
• CAS No: 1166820-07-0
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD17015572
• CID: 2194630
• PubChem ID: 56924440
• Update Time: 2025-04-21

tert-butyl 6,6-difluoro-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• tert-butyl 6,6-difluoro-1,4-diazepane-1-carboxylate
• EN300-1654216
• DTXSID50718845
• SY014262
• 6,6-Difluoro-[1,4]diazepane-1-carboxylic acid tert-butyl ester, AldrichCPR
• AKOS024156517
• 6,6-Difluoro-[1,4]Diazepane-1-Carboxylic Acid Tert-Butyl Ester(WX630010)
• MFCD17015572
• 1H-1,4-Diazepine-1-carboxylic acid, 6,6-difluorohexahydro-, 1,1-dimethylethyl ester
• 1-Boc-6,6-difluoro-1,4-diazepane
• 1166820-07-0
• DB-368938
• CS-0112801
• AS-39719
• 1-Boc-6,6-difluorohomopiperazine
• SCHEMBL2264531
• tert-butyl6,6-difluoro-1,4-diazepane-1-carboxylate
• DTXCID60669591
• RWB82007
• 839-527-3

• MDL： MFCD17015572
• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-5-4-13-6-10(11,12)7-14/h13H,4-7H2,1-3H3
• InChI Key： QELRSCXQUXCUED-UHFFFAOYSA-N
• SMILES： FC1(CNCCN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 236.13363415g/mol
• Monoisotopic Mass: 236.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų